Methyl dehydroabietate
Methyl dehydroabietate
Methyl dehydroabietate is a natural product found in Cleonia lusitanica, Pinus brutia var. pityusa, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
1235-74-1
VCID:
VC21111664
InChI:
InChI=1S/C21H30O2/c1-14(2)15-7-9-17-16(13-15)8-10-18-20(17,3)11-6-12-21(18,4)19(22)23-5/h7,9,13-14,18H,6,8,10-12H2,1-5H3/t18-,20-,21-/m1/s1
SMILES:
CC(C)C1=CC2=C(C=C1)C3(CCCC(C3CC2)(C)C(=O)OC)C
Molecular Formula:
C₂₁H₃₀O₂
Molecular Weight:
314.5 g/mol
Methyl dehydroabietate
CAS No.: 1235-74-1
Cat. No.: VC21111664
Molecular Formula: C₂₁H₃₀O₂
Molecular Weight: 314.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methyl dehydroabietate is a natural product found in Cleonia lusitanica, Pinus brutia var. pityusa, and other organisms with data available. |
|---|---|
| CAS No. | 1235-74-1 |
| Molecular Formula | C₂₁H₃₀O₂ |
| Molecular Weight | 314.5 g/mol |
| IUPAC Name | methyl (1R,4aS,10aR)-1,4a-dimethyl-7-propan-2-yl-2,3,4,9,10,10a-hexahydrophenanthrene-1-carboxylate |
| Standard InChI | InChI=1S/C21H30O2/c1-14(2)15-7-9-17-16(13-15)8-10-18-20(17,3)11-6-12-21(18,4)19(22)23-5/h7,9,13-14,18H,6,8,10-12H2,1-5H3/t18-,20-,21-/m1/s1 |
| Standard InChI Key | PGZCJOPTDHWYES-HMXCVIKNSA-N |
| Isomeric SMILES | CC(C)C1=CC2=C(C=C1)[C@]3(CCC[C@@]([C@@H]3CC2)(C)C(=O)OC)C |
| SMILES | CC(C)C1=CC2=C(C=C1)C3(CCCC(C3CC2)(C)C(=O)OC)C |
| Canonical SMILES | CC(C)C1=CC2=C(C=C1)C3(CCCC(C3CC2)(C)C(=O)OC)C |
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